Cas no 114364-57-7 (2-bromo-4,5-didodecoxybenzonitrile)
114364-57-7 structure
Product Name:2-bromo-4,5-didodecoxybenzonitrile
CAS No:114364-57-7
MF:C31H52BrNO2
MW:550.654088973999
CID:2612741
PubChem ID:71338244
Update Time:2025-04-21
2-bromo-4,5-didodecoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-4,5-didodecoxybenzonitrile
- 114364-57-7
- DTXSID90765853
- 2-BROMO-4,5-BIS(DODECYLOXY)BENZONITRILE
-
- Inchi: 1S/C31H52BrNO2/c1-3-5-7-9-11-13-15-17-19-21-23-34-30-25-28(27-33)29(32)26-31(30)35-24-22-20-18-16-14-12-10-8-6-4-2/h25-26H,3-24H2,1-2H3
- InChI Key: KHKCOSBPSGZBHD-UHFFFAOYSA-N
- SMILES: BrC1C(C#N)=CC(=C(C=1)OCCCCCCCCCCCC)OCCCCCCCCCCCC
Computed Properties
- Exact Mass: 549.31814Da
- Monoisotopic Mass: 549.31814Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 35
- Rotatable Bond Count: 24
- Complexity: 505
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13.4
- Topological Polar Surface Area: 42.3Ų
2-bromo-4,5-didodecoxybenzonitrile Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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